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Compound of Interest

Compound Name: 5-Hydroxydecanoate sodium

Cat. No.: B1264779

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with 5-Hydroxydecanoate sodium (CAS No: 71186-
53-3). The following procedures are designed to ensure safe handling, storage, and disposal of
this compound in a laboratory setting.

Personal Protective Equipment (PPE)

While 5-Hydroxydecanoate sodium is not classified as a hazardous substance according to
Regulation (EC) No. 1272/2008, adherence to good industrial hygiene and safety practices is
essential.[1][2] The recommended personal protective equipment is outlined below.
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. Standard
PPE Category Item Specification c i
ompliance
Wear appropriate
Safety glasses or OSHA 29 CFR

Eye/Face Protection

chemical safety

goggles

protective eyeglasses

or chemical safety

goggles.

1910.133 or European
Standard EN166[2]

Skin Protection

Protective gloves

Chemically resistant
gloves (e.g., nitrile
rubber). Inspect
gloves prior to use
and use proper

removal technique.

EU Directive
89/686/EEC and the
standard EN 374[1]

Lab coat or protective

clothing

Wear appropriate
protective clothing to
prevent skin

exposure.

N/A

Respiratory Protection

None required under

normal use

If dust formation is
likely, a particle filter
respirator may be

used.

NIOSH (US) or EN
149 (EU) approved

Hand Hygiene

Hand washing

Wash and dry hands

after handling.

Good laboratory

practice

Handling and Storage

Proper handling and storage are critical to maintain the integrity of 5-Hydroxydecanoate

sodium and to ensure a safe laboratory environment.
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Aspect Procedure
Handle in a well-ventilated area. Provide
Ventilation appropriate exhaust ventilation where dust may

form.[1]

Handling Practices

Avoid contact with skin, eyes, or clothing. Avoid

ingestion and inhalation. Avoid dust formation.

[2]

Storage Conditions

Store in a cool, dry, and well-ventilated place.
Keep the container tightly closed.[1][2] For long-
term stability, some suppliers recommend

refrigeration and storage with a desiccant.[1][2]

Incompatible Materials

Strong oxidizing agents.[2]

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, follow these procedures.

Situation Action
Sweep up and shovel the material.[1] Place in a
Spill suitable, closed container for disposal.[1] Avoid

generating dust.[2]

Skin Contact

Wash off with soap and plenty of water.[1]

Eye Contact

Flush eyes with water as a precaution.[1]

Inhalation

If breathed in, move the person into fresh air. If

not breathing, give artificial respiration.[1]

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.[1]

Disposal Plan
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Dispose of 5-Hydroxydecanoate sodium and its contaminated packaging in accordance with

local and national regulations.

Waste Type Disposal Method

Offer surplus and non-recyclable solutions to a

Unused Product ] )
licensed disposal company.[1]

Contaminated Packaging Dispose of as unused product.[1]

Experimental Workflow: Handling 5-
Hydroxydecanoate Sodium

The following diagram outlines the standard workflow for handling 5-Hydroxydecanoate

sodium in a laboratory setting, from preparation to disposal.
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Standard Laboratory Workflow for 5-Hydroxydecanoate Sodium
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1264779?utm_src=pdf-custom-synthesis
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/hydroxydecanoic%20acid%20(5-)%20sodium%20salt.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ61434ME&productDescription=5-HYDRXYDECANOIC+AC+S+98+500MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1264779#personal-protective-equipment-for-handling-5-hydroxydecanoate-sodium
https://www.benchchem.com/product/b1264779#personal-protective-equipment-for-handling-5-hydroxydecanoate-sodium
https://www.benchchem.com/product/b1264779#personal-protective-equipment-for-handling-5-hydroxydecanoate-sodium
https://www.benchchem.com/product/b1264779#personal-protective-equipment-for-handling-5-hydroxydecanoate-sodium
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1264779?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

